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Compound of Interest

Compound Name:
3-Chloro-2-hydroxy-6-

methylbenzaldehyde

CAS No.: 153782-74-2

Cat. No.: B3379240

Get Quote

Compound Identification and Structural Analysis
Chemical Identity
3-Chloro-2-hydroxy-6-methylbenzaldehyde is a substituted aromatic aldehyde. It belongs to

the class of salicylaldehyde derivatives, which are characterized by a hydroxyl group positioned

ortho to a formyl group on a benzene ring. The additional chloro and methyl substituents on the

aromatic ring significantly influence its chemical properties and reactivity.

Molecular Structure
The molecule consists of a benzene ring substituted with four different functional groups: an

aldehyde (-CHO), a hydroxyl (-OH), a chloro (-Cl), and a methyl (-CH₃) group. The ortho-

positioning of the hydroxyl and aldehyde groups allows for the formation of a strong

intramolecular hydrogen bond, which impacts the compound's physical properties, such as its

boiling point and solubility, as well as the chemical reactivity of both the hydroxyl and aldehyde

protons.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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